Cobalt(2+);oxido(oxo)alumane
Overview
Description
Synthesis Analysis
Cobalt catalysts for hydroformylation and carboalkoxylation are prepared by oxidation of cobalt powder with air or by thermal decomposition of cobalt (II) nitrate or the carbonate . A related material is cobalt (II,III) oxide, a black solid with the formula Co3O4 .Molecular Structure Analysis
The molecular formula of “Cobalt(2+);oxido(oxo)alumane” is CoO2 . The average mass is 90.933 Da and the monoisotopic mass is 90.923576 Da .Chemical Reactions Analysis
Cobalt (II) oxide reacts with mineral acids to form the corresponding cobalt salts . It also reacts with concentrated ammonia to form a metal complex ion, hexaamminecobalt (II) ion . In addition, cobalt oxides have been found to be efficient electrocatalysts for the hydrogen evolution reaction .Physical And Chemical Properties Analysis
Cobalt is a sturdy, gray metal which resembles iron and nickel . Although cobalt is ductile it is also somewhat malleable . Cobalt (II) oxide is an inorganic compound that has been described as an olive-green or gray solid . It is used extensively in the ceramics industry as an additive to create blue-colored glazes and enamels, as well as in the chemical industry for producing cobalt (II) salts .Scientific Research Applications
Water Oxidation and Oxygen Evolution Reaction (OER) Catalysis :
- Spinel Co3O4, which includes Co(2+) ions, is studied as a catalyst for the oxygen evolution reaction in water electrolysis. Co(2+) sites play a crucial role in forming active cobalt oxyhydroxide, which is essential for water oxidation (Wang et al., 2016).
- Cobalt oxides are recognized as efficient catalysts for challenging oxidation chemistry, including water oxidation and organic compound oxidations (Amtawong et al., 2022).
Electrochemical Properties and Energy Storage :
- Cobalt oxide (CoOx) films are studied for their photoelectrochemical (PEC) water splitting capabilities. The phase of CoOx can be controlled to enhance energetic and electrochemical properties (Oh et al., 2018).
- Electrodeposited cobalt oxide/hydroxide films are analyzed for their potential in energy storage applications, focusing on their electrochemical properties in alkaline solutions (Casella & Gatta, 2002).
Material Science and Synthesis :
- The synthesis of cobalt-containing mesoporous carbon foams using cobalt-oxo clusters as precursors demonstrates potential applications in advanced materials with specific surface area and porosity advantages (Lv et al., 2012).
- Studies on Co-Mo-Al2O3 catalysts reveal insights into the interaction of cobalt with other elements and the resulting impact on material properties (Ratnasamy & Knözinger, 1978).
Chemical Reactivity and Oxidation Reactions :
- Cobalt(IV)-oxo and cobalt(III)-oxyl complexes are studied for their potential in activating C-H bonds, suggesting applications in developing new catalysts for organic transformations (Andris et al., 2019).
- Cobalt-oxo complexes are also explored for their reactivity in oxygen atom transfer reactions and their role in mimicking natural photosynthesis (Ali et al., 2018).
Safety And Hazards
Future Directions
Cobalt oxido catalyst (Co-OECs) films deposited from buffered Co II solutions have emerged as arguably the most studied class of heterogeneous oxygen evolution catalysts . The interest in these materials stems from their formation by self-assembly, their self-healing properties, and their promising catalytic activity under a variety of conditions .
properties
IUPAC Name |
cobalt(2+);oxido(oxo)alumane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Al.Co.4O/q;;+2;;;2*-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTIIQXILLBFIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Al]=O.[O-][Al]=O.[Co+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoAl2O4, Al2CoO4 | |
Record name | cobalt(II) aluminate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Cobalt(II)_aluminate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701337580 | |
Record name | Cobalt(II) aluminate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701337580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.894 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cobalt(2+);oxido(oxo)alumane | |
CAS RN |
13820-62-7 | |
Record name | Cobalt(II) aluminate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701337580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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